N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropane-1-carboxamide
• InChI: InChI=1S/C15H21NO2/c1-14(2)12(15(14,3)4)13(17)16-10-7-6-8-11(9-10)18-5/h6-9,12H,1-5H3,(H,16,17)
• InChI Key: AEZUPPSYPFHVNX-UHFFFAOYSA-N
• SMILES: CC1(C(C1(C)C)C(=O)NC2=CC(=CC=C2)OC)C

Description

N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide, also known as MTCCA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTCCA is a cyclopropane derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide is not fully understood. However, it has been suggested that N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide may act as a modulator of ion channels, including voltage-gated sodium channels, calcium channels, and potassium channels. N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has also been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. Additionally, N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has been reported to have antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide also has low toxicity, making it suitable for in vitro and in vivo studies. However, there are some limitations to using N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide in lab experiments. One limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret study results. Additionally, N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide. One area of interest is its potential as a therapeutic agent for various diseases, including epilepsy, pain, and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide and its effects on ion channels and enzymes involved in the inflammatory response. Furthermore, the development of more efficient synthesis methods for N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide may increase its availability for scientific research.
In conclusion, N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide is a synthetic compound that has potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its anticonvulsant, analgesic, and anti-inflammatory properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide can be synthesized using various methods, including the reaction of 3-methoxybenzoyl chloride with 2,2,3,3-tetramethylcyclopropanecarbonyl chloride in the presence of triethylamine. Another method involves the reaction of 3-methoxybenzoyl chloride with 2,2,3,3-tetramethylcyclopropanecarboxamide in the presence of triethylamine. The yield of N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide using these methods is approximately 50-60%.

Scientific Research Applications

N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. N-(3-methoxyphenyl)-2,2,3,3-tetramethylcyclopropanecarboxamide has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been reported to exhibit antitumor activity against various cancer cell lines.